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Compound of Interest

Compound Name: Wwyz90

Cat. No.: B156209

For researchers, scientists, and drug development professionals, the robust validation of a
knockout (KO) model is a critical step in ensuring the reliability and reproducibility of
experimental data. This guide provides a comparative overview of methodologies for validating
the knockout of YWHAZ (Tyrosine 3-monooxygenase/tryptophan 5-monooxygenase activation
protein zeta), a key scaffold protein involved in numerous signaling pathways.

This document outlines experimental data from YWHAZ knockdown and knockout models,
details the protocols for key validation experiments, and offers a comparison of different
validation strategies. The information is designed to assist in the selection of appropriate
validation methods and the interpretation of results.

Introduction to YWHAZ

YWHAZ, also known as 14-3-3¢, is a member of the highly conserved 14-3-3 family of proteins.
These proteins are crucial regulators of signal transduction, mediating processes such as cell
cycle control, apoptosis, and metabolism by binding to phosphoserine-containing proteins.
Given its central role as a hub protein, studying the effects of YWHAZ loss-of-function is
essential for understanding its role in both normal physiology and disease states, including
cancer and neurodevelopmental disorders.[1]

YWHAZ Signaling Pathways

YWHAZ is implicated in multiple signaling pathways, often acting as a molecular scaffold to
bring together components of a signaling cascade. Key pathways influenced by YWHAZ
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include PI3K/Akt, MAPK, and Wnt/B-catenin signaling. Its broad involvement underscores the

importance of thoroughly validating its knockout to accurately attribute phenotypic changes to

the loss of YWHAZ function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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